Cas no 1797139-87-7 (2-methoxy-N-(2-{[3-(thiophen-2-yl)-1,2,4-oxadiazol-5-yl]methyl}phenyl)acetamide)

• Product Name: 2-methoxy-N-(2-{[3-(thiophen-2-yl)-1,2,4-oxadiazol-5-yl]methyl}phenyl)acetamide
• CAS No: 1797139-87-7
• MF: C₁₆H₁₅N₃O₃S
• MW: 329.373602151871
• CID: 5369628
• Update Time: 2025-08-04

2-methoxy-N-(2-{[3-(thiophen-2-yl)-1,2,4-oxadiazol-5-yl]methyl}phenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-methoxy-N-[2-[(3-thiophen-2-yl-1,2,4-oxadiazol-5-yl)methyl]phenyl]acetamide
• 2-methoxy-N-(2-{[3-(thiophen-2-yl)-1,2,4-oxadiazol-5-yl]methyl}phenyl)acetamide

• Inchi： 1S/C16H15N3O3S/c1-21-10-14(20)17-12-6-3-2-5-11(12)9-15-18-16(19-22-15)13-7-4-8-23-13/h2-8H,9-10H2,1H3,(H,17,20)
• InChI Key： BBDPIQFGESTDPH-UHFFFAOYSA-N
• SMILES： C(NC1=CC=CC=C1CC1ON=C(C2SC=CC=2)N=1)(=O)COC

Additional information on 2-methoxy-N-(2-{[3-(thiophen-2-yl)-1,2,4-oxadiazol-5-yl]methyl}phenyl)acetamide

Compound CAS No. 1797139-87-7: 2-Methoxy-N-(2-{[3-(Thiophen-2-yl)-1,2,4-Oxadiazol-5-yl]methyl}phenyl)acetamide

The compound with CAS No. 1797139-87-7, known as 2-methoxy-N-(2-{[3-(thiophen-2-yl)-1,2,4-oxadiazol-5-yl]methyl}phenyl)acetamide, is a highly specialized organic compound with significant potential in various fields of chemistry and pharmacology. This compound is characterized by its complex structure, which includes a methoxy group, a phenyl ring, and a thiophene moiety integrated into a 1,2,4-oxadiazole ring. The combination of these structural elements makes it a unique molecule with distinct chemical properties and biological activities.

Recent studies have highlighted the importance of such compounds in drug discovery and development. The presence of the thiophene ring is particularly notable due to its ability to enhance the molecule's stability and bioavailability. Additionally, the oxadiazole ring contributes to the compound's ability to interact with various biological targets, making it a promising candidate for therapeutic applications.

One of the key areas of research involving this compound is its potential as an anticancer agent. Preclinical studies have demonstrated that this compound exhibits selective cytotoxicity against various cancer cell lines, suggesting its ability to inhibit the growth of malignant cells without significantly affecting normal cells. This property is attributed to the molecule's ability to modulate key cellular pathways involved in apoptosis and cell proliferation.

Furthermore, the compound has shown potential in anti-inflammatory and analgesic applications. Its ability to inhibit pro-inflammatory cytokines and modulate pain signaling pathways makes it a valuable candidate for developing novel treatments for chronic inflammatory diseases and pain management.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions to ensure high yields and purity. The integration of the thiophene moiety into the structure is particularly challenging and requires specialized techniques such as Suzuki coupling or other cross-coupling reactions.

In terms of structural characterization, advanced analytical techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography have been employed to confirm the compound's structure and purity. These studies have provided valuable insights into the molecule's conformational flexibility and stereochemical properties.

Another area of interest is the compound's role in neuroprotective therapies. Research indicates that this molecule may possess neuroprotective properties by mitigating oxidative stress and reducing inflammation in neuronal cells. This opens up possibilities for its application in treating neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease.

From an environmental standpoint, studies on the degradation pathways of this compound have revealed that it undergoes rapid biodegradation under aerobic conditions, minimizing its environmental footprint. This makes it a more sustainable option compared to other synthetic compounds with longer persistence in the environment.

In conclusion, the compound with CAS No. 1797139-87-7 represents a significant advancement in organic chemistry and pharmacology. Its unique structure, combined with its diverse biological activities, positions it as a promising candidate for developing innovative therapeutic agents across various disease areas.